Cas no 2763947-89-1 (2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2763947-89-1
• MF: C₉H₄BrF₄NO₃
• MW: 330.030575752258
• CID: 6382080
• PubChem ID: 165981839
• Update Time: 2025-05-20

2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763947-89-1
• 2-bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-37343627
• 2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4BrF4NO3/c10-6-4(15-8(18)9(12,13)14)2-1-3(11)5(6)7(16)17/h1-2H,(H,15,18)(H,16,17)
• InChI Key： UCTLWDGQFRDMEP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(C=CC=1NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 328.93107g/mol
• Monoisotopic Mass: 328.93107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid

Research Brief on 2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2763947-89-1)

In recent years, the compound 2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2763947-89-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and halogenated benzoic acid structure, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. Its applications span across drug discovery, medicinal chemistry, and targeted therapy development, making it a subject of intense scientific investigation.

The primary focus of current research involving this compound revolves around its role in the synthesis of small-molecule inhibitors and its potential as a building block for more complex pharmacophores. Recent studies have highlighted its utility in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The presence of both bromo and fluoro substituents, along with the trifluoroacetamido group, provides a versatile scaffold for further chemical modifications, enabling researchers to fine-tune the compound's biological activity and pharmacokinetic properties.

A notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid as a precursor in the synthesis of selective EGFR inhibitors. The research team employed a multi-step synthetic route, utilizing this compound as a key intermediate to introduce specific functional groups that enhanced binding affinity to the EGFR active site. The resulting inhibitors demonstrated potent anti-proliferative effects against non-small cell lung cancer cell lines, with IC50 values in the nanomolar range. This study underscores the compound's potential in addressing drug resistance issues in targeted cancer therapies.

Another significant application was reported in a recent Bioorganic & Medicinal Chemistry Letters publication (2024), where researchers utilized this compound to develop novel antimicrobial agents. The study focused on modifying the benzoic acid core structure to create derivatives with enhanced activity against multidrug-resistant bacterial strains. The presence of the trifluoroacetamido group was found to be crucial for maintaining membrane permeability, while the halogen atoms contributed to target binding specificity. These findings open new avenues for combating antibiotic resistance through rational drug design.

From a synthetic chemistry perspective, the compound's stability and reactivity have been extensively studied. A 2023 paper in Organic Process Research & Development detailed optimized large-scale synthesis protocols for 2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid, addressing challenges related to yield improvement and purification. The authors reported a novel crystallization method that significantly enhanced the compound's purity (>99%) while maintaining cost-effectiveness for industrial-scale production. These advancements are particularly valuable for pharmaceutical companies looking to incorporate this intermediate into their drug development pipelines.

Looking forward, the versatility of 2-Bromo-6-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid continues to inspire innovative research applications. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology, where it could serve as a linker between target-binding and E3 ligase-recruiting moieties. Preliminary results suggest that its structural features may offer advantages in terms of proteolytic stability and cellular uptake. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.